Cas no 35193-70-5 (2'-Methoxy[1,1'-binaphthalen]-2-ol)

• Product Name: 2'-Methoxy[1,1'-binaphthalen]-2-ol
• CAS No: 35193-70-5
• MF: C₂₁H₁₆O₂
• MW: 300.350545883179
• CID: 54391
• PubChem ID: 318597
• Update Time: 2025-04-18

2'-Methoxy[1,1'-binaphthalen]-2-ol Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy[1,1'-binaphthalen]-2-ol
• (R)-(+)-2-Hydroxy-2'-methoxy-1,1'-binaphthalene
• 1-(2-methoxynaphthalen-1-yl)naphthalen-2-ol
• (+/-)-2'-methoxy-1,1'-binaphthalen-2-ol
• (+)-(R)-2-hydroxy-2'-methoxy-1,1'-bi-2-naphthyl
• (R)-2-hydroxy-2'-methoxy-1,1'binaphthyl
• (R)-2'-Methoxy-[1,1']binaphthalenyl-2-ol
• 1-(2-methoxynaphthalen-1-yl)naphthalene-2-ol
• 2'-methoxy-< 1,1'-binaphthalene> -2-ol
• 10.14272/SYSSVMYYSHYMAQ-UHFFFAOYSA-N.1
• 79547-82-3
• 2'-Methoxy-1,1'-binaphthalen-2-ol
• binol-m
• FT-0639240
• DTXSID10956645
• (S)-2 -Methoxy-[1,1 ]binaphthalenyl-2-ol
• (R)-(+)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
• (S)-2'-Methoxy-[1,1']binaphthalenyl-2-ol
• (S)-2'-Methoxy-[1,1'-binaphthalen]-2-ol
• 2'-METHOXY-[1,1'-BINAPHTHALEN]-2-OL
• SCHEMBL6563131
• 2'-methoxy-1,1'-binaphthyl-2-ol
• 2''-methoxy-1,1''-binaphthyl-2-ol
• NSC-255513
• (S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
• A839711
• A822642
• doi:10.14272/SYSSVMYYSHYMAQ-UHFFFAOYSA-N.1
• 1-(2-methoxy-1-naphthalenyl)-2-naphthalenol
• CHEBI:188865
• AMY14990
• NSC255513
• CHEMBL1094828
• (R)-2'-Methoxy-[1,1'-binaphthalen]-2-ol
• 35193-70-5
• FD7345
• BDBM50316626
• 35193-69-2
• FT-0744282

• MDL： MFCD01325785
• Inchi： 1S/C21H16O2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)20-16-8-4-2-6-14(16)10-12-18(20)22/h2-13,22H,1H3
• InChI Key： SYSSVMYYSHYMAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 300.11508
• Monoisotopic Mass: 300.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.7
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.374
• Melting Point: 107-109℃
• Boiling Point: 655.81°C at 760 mmHg
• Flash Point: 350.422°C
• Refractive Index: 1.711
• PSA: 29.46
• LogP: 5.37420